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Compound of Interest

Compound Name: Solvent black 34

Cat. No.: B599347 Get Quote

For researchers, scientists, and professionals in drug development and advanced materials,

the selection of high-performance colorants is a critical factor in ensuring product stability,

durability, and aesthetic quality. This guide provides a comprehensive comparison of Solvent
Black 34 against two common alternatives, Solvent Black 27 and Nigrosine Black, focusing on

key performance indicators relevant to applications in coatings, inks, and plastics.

Executive Summary
Solvent Black 34, a metal-complex dye, is a versatile colorant known for its broad solubility

and good fastness properties. This guide benchmarks its performance against Solvent Black

27, another metal-complex dye, and Nigrosine Black (represented here primarily by Solvent

Black 7), a non-complex dye. The selection of the optimal black solvent dye is highly

dependent on the specific application, with key considerations including solvent compatibility,

thermal stability, and lightfastness requirements. While Solvent Black 34 and Solvent Black 27

exhibit similar high lightfastness, differences in their heat resistance and solubility profiles may

favor one over the other in certain formulations. Nigrosine Black offers a different set of

properties that can be advantageous in specific contexts, such as in certain resin systems.

Comparative Performance Data
The following tables summarize the key quantitative data for Solvent Black 34 and its

alternatives. It is important to note that this data has been compiled from various sources and

may not be directly comparable due to potential differences in testing methodologies.
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Table 1: General Properties and Performance Ratings

Property Solvent Black 34 Solvent Black 27
Nigrosine Black
(Solvent Black 7)

C.I. Name Solvent Black 34 Solvent Black 27 Solvent Black 7

CAS No. 32517-36-5[1] 12237-22-8[2] 8005-02-5

Chemical Type Metal-Complex (Cr) Metal-Complex (Cr) Azine Dye Mixture

Lightfastness (Blue

Wool Scale)
7[1][3][4] 7-8[2] Good[5]

Heat Resistance

150°C (30 min),

180°C (10 min),

200°C (1 min)[1]

160°C[6] >180°C[5]

Acid Resistance A[4] A[2] Good[5]

Alkali Resistance A[4] A[2] Good[5]

Table 2: Solubility Profile (g/L at room temperature)
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Solvent Solvent Black 34[1]
Solvent Black 27[2]
[7]

Nigrosine Black
(Solvent Black 7)[5]

Ethanol 50 60 Soluble

1-methoxy-2-propanol 100 200 Not Available

N-propanol 50 50 Not Available

2-ethoxyethanol 200 200 Not Available

Methyl Ethyl Ketone

(MEK)
300 500 Not Available

Ethyl Acetate 30 30 Not Available

Toluene 20 20 Soluble

Benzene Not Available Not Available Soluble

Oleic Acid Not Available Not Available Easily Soluble

Water Insoluble Insoluble Insoluble

Experimental Protocols
The performance data presented in this guide are typically determined using standardized

testing methods. The following are outlines of the key experimental protocols.

Lightfastness Testing
Lightfastness is a measure of a colorant's resistance to fading upon exposure to light. A

common standard for this is the ASTM D4303, "Standard Test Methods for Lightfastness of

Colorants Used in Artists' Materials."

Methodology Outline:

Sample Preparation: The dye is incorporated into the desired medium (e.g., a coating or

plastic plaque) at a specified concentration.

Exposure: Samples are exposed to a controlled light source, typically a xenon arc lamp,

which simulates the spectral distribution of natural sunlight. A portion of each sample is
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masked to serve as an unexposed reference.

Evaluation: The color change of the exposed portion is periodically compared to the

unexposed portion. The degree of fading is rated against the Blue Wool Scale, a set of eight

blue wool swatches with known, varying degrees of lightfastness. A rating of 1 indicates very

poor lightfastness, while a rating of 8 indicates excellent lightfastness.

Thermal Stability Analysis
Thermogravimetric Analysis (TGA) is a standard method for determining the thermal stability of

a material.

Methodology Outline:

Sample Preparation: A small, precisely weighed sample of the dye powder is placed in a

TGA crucible.

Heating Program: The sample is heated in a controlled atmosphere (typically nitrogen to

prevent oxidation) at a constant rate (e.g., 10°C/min).

Data Acquisition: The instrument continuously measures the mass of the sample as a

function of temperature.

Analysis: The resulting TGA curve plots mass loss versus temperature. The onset of

decomposition is identified as the temperature at which significant mass loss begins.

Visualizing Experimental Workflows
To further clarify the testing processes, the following diagrams illustrate the workflows for

lightfastness and thermal stability testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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4. China Solvent Black 34 factory and manufacturers | Precise Color [precisechem.com]
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To cite this document: BenchChem. [Benchmarking Solvent Black 34: A Comparative
Performance Analysis in Advanced Materials]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b599347#benchmarking-solvent-black-34-
performance-in-advanced-materials]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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